N-ethyl-3-ethynylaniline

• IUPAC Name: N-ethyl-3-ethynylaniline
• InChI: InChI=1S/C10H11N/c1-3-9-6-5-7-10(8-9)11-4-2/h1,5-8,11H,4H2,2H3
• InChI Key: IMXBXBZQXNYPIX-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=CC=CC(=C1)C#C
• Molecular Formula: C10H11N
• Molecular Weight: 145.20 g/mol
• CAS No.: 1021135-66-9

Description

“N-ethyl-3-ethynylaniline” is a chemical compound with the CAS Number: 1021135-66-9. It has a molecular weight of 145.2 and is typically stored at room temperature. It is a liquid in its physical form.

Molecular Structure Analysis

The IUPAC name for “this compound” is N-ethyl-N-(3-ethynylphenyl)amine. The InChI code for this compound is 1S/C10H11N/c1-3-9-6-5-7-10(8-9)11-4-2/h1,5-8,11H,4H2,2H3.

Physical And Chemical Properties Analysis

“this compound” is a liquid at room temperature. It has a molecular weight of 145.2.

Scientific Research Applications

1. Synthesis of Quinoline Derivatives

N-ethyl-3-ethynylaniline has been utilized in the copper-catalyzed [5 + 1] annulation with N,O-acetals, leading to the synthesis of quinoline derivatives. This process uses a combination of CuBr(2) and trifluoroacetic acid (TFA), demonstrating a novel method for the preparation of ester-substituted quinolines (Sakai, Tamura, Shimamura, Ikeda, & Konakahara, 2012).

2. Formation of Polysubstituted Indoles and Quinolines

Research has shown that 2-ethynylaniline derivatives can be used in a divergent approach to synthesize polysubstituted indoles and quinolines. The type of terminal substituent group on the ethynylaniline dictates whether an intramolecular cyclization or an intermolecular dimerization occurs, resulting in different heterocyclic compounds (Sakai, Annaka, Fujita, Sato, & Konakahara, 2008).

3. Electrochemical Synthesis of Diazine Compounds

The electrochemical oxidation of 4-ethynylaniline has been studied for the green synthesis of diazine compounds. This research provides insights into the electrochemical behavior of ethynylanilines and their potential applications in the synthesis of nitrogen-containing compounds (Mehrdadian, Khazalpour, Amani, & Jamshidi, 2021).

4. Polymerization on Graphene Modified Electrodes

Studies have explored the electropolymerization of ethynylanilines, particularly focusing on the polymerization of 2- and 3-ethynylaniline and their copolymers with aniline. This research highlights the potential of ethynylanilines in developing polymers with specific electrical and chemical properties, especially when used with graphene-modified electrodes (Salavagione, 2016).

5. CO2 Fixation in Heterocyclic Chemistry

A study demonstrated a novel method for the synthesis of 3-carboxylated indoles involving a tandem-type cyclization of 2-ethynylanilines and subsequent CO2 fixation. This method provides a promising strategy for CO2 fixation in heterocyclic chemistry, highlighting the potential environmental applications of ethynylaniline derivatives (Inamoto, Asano, Nakamura, Yonemoto, & Kondo, 2012).

Safety and Hazards

“N-ethyl-3-ethynylaniline” is associated with several hazard statements, including H302 (Harmful if swallowed), H312 (Harmful in contact with skin), H315 (Causes skin irritation), H318 (Causes serious eye damage), H332 (Harmful if inhaled), and H335 (May cause respiratory irritation).